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Compound of Interest

Compound Name: Sarcinapterin

Cat. No.: B610690 Get Quote

Disclaimer: As of the date of this document, a specific Safety Data Sheet (SDS) for

Sarcinapterin is not publicly available. The following disposal procedures are based on the

known properties of structurally related pterin compounds and general best practices for

handling hazardous research chemicals. It is imperative to treat Sarcinapterin as a potentially

hazardous substance and to consult with your institution's Environmental Health and Safety

(EHS) department for specific guidance.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals on the proper disposal of Sarcinapterin. Adherence to these

procedures is critical for ensuring laboratory safety and regulatory compliance.

Quantitative Data on Related Pterin Compounds
To provide a comparative context for the potential hazards of Sarcinapterin, the following table

summarizes key quantitative data from the Safety Data Sheets of related pterin compounds.

This information should be used to inform risk assessments and handling procedures.
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Property

Tetrahydrobio
pterin
dihydrochlorid
e

L-Biopterin Aminopterin L-Sepiapterin

Molecular

Formula

C9H15N5O3 ·

2HCl
C9H11N5O3 C19H20N8O5 C9H11N5O3

Molecular Weight 314.17 g/mol 237.22 g/mol 440.43 g/mol 237.22 g/mol

Acute Toxicity

(Oral)

Category 4

(Harmful if

swallowed)

LD50 >3 g/kg

(mouse)[1]

LD50 3 mg/kg

(mouse)[2]

Not classified as

hazardous

Skin Irritation No data available
Causes skin

irritation[1]

No irritant

effect[2]
No data available

Eye Irritation No data available
Causes serious

eye irritation[1]

No irritating

effect
No data available

Experimental Protocol for Sarcinapterin Disposal
This protocol outlines the step-by-step procedure for the safe handling and disposal of

Sarcinapterin waste.

1.0 Personal Protective Equipment (PPE)

1.1. Always wear appropriate PPE when handling Sarcinapterin, including:

Nitrile gloves (inspect before use)
Safety goggles or a face shield
A lab coat

2.0 Waste Segregation and Collection

2.1. Solid Waste: 2.1.1. Collect all solid Sarcinapterin waste, including contaminated

consumables (e.g., weigh boats, pipette tips, gloves), in a designated, leak-proof, and

chemically resistant container. 2.1.2. Do not mix with other solid waste streams. 2.1.3. The

container should be clearly labeled as "Hazardous Waste: Sarcinapterin (Solid)."
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2.2. Liquid Waste: 2.2.1. Collect all liquid Sarcinapterin waste in a designated, leak-proof, and

chemically resistant container, preferably the original container or one made of similar material.

2.2.2. Do not dispose of Sarcinapterin solutions down the drain. 2.2.3. Keep the liquid waste

container securely capped when not in use. 2.2.4. The container should be clearly labeled as

"Hazardous Waste: Sarcinapterin (Liquid)" and list all chemical constituents and their

approximate concentrations.

3.0 Decontamination

3.1. Decontaminate all surfaces and equipment that have come into contact with Sarcinapterin
using a suitable cleaning agent. 3.2. Collect all decontamination materials (e.g., wipes,

absorbents) as solid hazardous waste.

4.0 Storage of Waste

4.1. Store Sarcinapterin waste containers in a designated and secure satellite accumulation

area. 4.2. Ensure that the storage area is away from incompatible materials.

5.0 Disposal

5.1. Arrange for the disposal of Sarcinapterin waste through your institution's EHS department

or a licensed hazardous waste disposal contractor. 5.2. Do not attempt to treat or neutralize

Sarcinapterin waste unless you have a validated and approved protocol from your EHS

department. 5.3. Ensure all required waste disposal forms are completed accurately and

accompany the waste containers.

Visualizing the Disposal Workflow
The following diagrams illustrate the logical relationships and procedural flow for the proper

disposal of Sarcinapterin.
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Caption: Workflow for the proper disposal of Sarcinapterin.
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Caption: Decision pathway for Sarcinapterin waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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